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Compound of Interest

Compound Name: 2-Benzoylbenzaldehyde

Cat. No.: B091356 Get Quote

This technical guide provides an in-depth overview of 2-Benzoylbenzaldehyde, a key

chemical compound, for researchers, scientists, and professionals in drug development. This

document outlines its chemical identity, physical characteristics, and a detailed experimental

protocol for its synthesis.

Chemical Identity and Physical Properties
2-Benzoylbenzaldehyde, also known as ortho-formylbenzophenone, is an aromatic organic

compound containing both an aldehyde and a ketone functional group. Its unique structure

makes it a valuable intermediate in various synthetic applications.

CAS Number: 16780-82-8[1]

The physical properties of 2-Benzoylbenzaldehyde are summarized in the table below for

easy reference and comparison.
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Property Value Source

Molecular Formula C₁₄H₁₀O₂ [1]

Molecular Weight 210.23 g/mol [2]

Density 1.173 g/cm³ [1]

Boiling Point 393.1 °C at 760 mmHg [1]

Flash Point 147.3 °C [1]

Refractive Index 1.618 [1]

Vapor Pressure 2.18E-06 mmHg at 25°C [1]

LogP 2.73010 [1]

PSA 34.14000 [1]

Exact Mass 210.06800 [1]

Synthesis of 2-Benzoylbenzaldehyde
A documented method for the synthesis of 2-Benzoylbenzaldehyde involves the oxidation of

2-hydroxymethylbenzhydrol. The experimental protocol is detailed below.

Experimental Protocol: Oxidation of 2-
Hydroxymethylbenzhydrol
This procedure outlines the laboratory-scale synthesis of 2-Benzoylbenzaldehyde.

Materials:

2-hydroxymethylbenzhydrol (1 g)

Selenium dioxide (1 g)

Acetic acid (5 ml)

Procedure:
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A mixture of 1 g of selenium dioxide and 1 g of 2-hydroxymethylbenzhydrol is prepared in 5

ml of acetic acid.

The mixture is refluxed for a period of 4.5 hours.

Following the reflux, the solution is allowed to cool to room temperature.

The precipitated selenium is removed from the solution by filtration.

The filtrate, containing the desired product, is collected for further purification if necessary.

Workflow and Logical Relationships
To visualize the synthesis process, the following diagram illustrates the key steps from starting

materials to the final product.
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Caption: Synthesis workflow for 2-Benzoylbenzaldehyde from 2-hydroxymethylbenzhydrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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